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Compound of Interest

Compound Name: Sting18

Cat. No.: B12299409 Get Quote

For researchers, scientists, and drug development professionals utilizing the novel STING

ligand, Sting18, a clear understanding of proper disposal procedures is paramount to ensuring

laboratory safety and regulatory compliance. In the absence of explicit disposal instructions in

publicly available literature, a risk-based approach grounded in established hazardous waste

management principles is essential.

This guide provides essential safety and logistical information for the handling and disposal of

Sting18 (CAS Number: 2706536-26-5), a competitive ligand of the stimulator of interferon

genes (STING). Given that the toxicological properties of many novel research chemicals are

not fully characterized, treating Sting18 as a potentially hazardous substance is a prudent and

necessary precaution. All waste containing Sting18, including the pure compound, solutions,

and contaminated laboratory materials, should be managed as hazardous chemical waste.

Core Principles for Sting18 Disposal
Segregation, containerization, and clear labeling are the cornerstones of safe chemical waste

management.

Waste Identification and Segregation:

All materials contaminated with Sting18, such as unused compound, stock solutions, pipette

tips, tubes, gloves, and bench paper, must be segregated from non-hazardous and other

waste streams (e.g., biohazardous waste).
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Avoid mixing Sting18 waste with other chemical wastes to prevent unforeseen reactions.

Containerization:

Liquid Waste: Collect all liquid waste containing Sting18 in a dedicated, leak-proof, and

chemically compatible container. Ensure the container is securely sealed when not in use.

Solid Waste: Dispose of contaminated solid materials in a separate, clearly labeled,

puncture-resistant container.

Labeling:

All waste containers must be clearly labeled with "Hazardous Waste."

The label should include the full chemical name, "Sting18," and its CAS number, 2706536-

26-5.

List the major components and their approximate concentrations.

Indicate the date when the first waste was added to the container.

Specify the potential hazards (e.g., "Toxic," "Irritant"). In the absence of specific data,

assume the compound may be harmful if inhaled, ingested, or absorbed through the skin.

Procedural Workflow for Sting18 Disposal
Adherence to a systematic workflow ensures that all safety and regulatory requirements are

met. The following diagram illustrates the recommended procedure for the safe handling and

disposal of Sting18 in a laboratory setting.
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Workflow for the safe handling and disposal of Sting18.
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Key Experimental and Chemical Data
While a comprehensive toxicological profile for Sting18 is not readily available, the following

data from suppliers provides context for its use and handling.

Property Value Source

Chemical Formula C₂₉H₂₇ClFNO₅ MedKoo Biosciences[1]

Molecular Weight 523.98 g/mol MedKoo Biosciences[1]

CAS Number 2706536-26-5 Cayman Chemical[2]

Purity ≥98% Cayman Chemical[2]

Solubility (DMSO) 5 mg/mL Cayman Chemical[2]

Solubility (DMF) 10 mg/mL Cayman Chemical

IC₅₀ (STING binding) 0.068 µM Cayman Chemical

IC₅₀ (cGAMP-induced IFN-β) 11 µM (in THP-1 cells) Cayman Chemical

Operational Protocols and Safety Measures
Handling:

Always handle Sting18 in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses

with side shields, and chemical-resistant gloves.

Avoid direct contact with skin and eyes. In case of accidental contact, flush the affected area

with copious amounts of water for at least 15 minutes and seek medical attention.

Storage of Waste:

Store waste containers in a designated and secure Satellite Accumulation Area (SAA) that is

at or near the point of generation.
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Ensure that liquid waste containers are stored in secondary containment to mitigate spills.

Final Disposal:

Never dispose of Sting18 or its waste down the drain or in regular trash.

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste. EHS professionals are trained to manage and transport

chemical waste in compliance with all federal, state, and local regulations.

By adhering to these procedures, researchers can ensure the safe and responsible disposal of

Sting18, fostering a secure laboratory environment and upholding their commitment to

environmental stewardship. Always consult your institution's specific chemical hygiene plan and

EHS guidelines as the primary source of information for waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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